Cas no 78957-20-7 (Benzenemethanol, 3-(acetyloxy)-)

Benzenemethanol, 3-(acetyloxy)- structure
78957-20-7 structure
Product Name:Benzenemethanol, 3-(acetyloxy)-
CAS No:78957-20-7
MF:C9H10O3
MW:166.173902988434
CID:533612
PubChem ID:13945612
Update Time:2025-04-19

Benzenemethanol, 3-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, 3-(acetyloxy)-
    • [3-(hydroxymethyl)phenyl] acetate
    • 3-(HYDROXYMETHYL)PHENYL ACETATE
    • 3-acetoxybenzyl alcohol
    • 3-acetoxy-benzylalcohol
    • 3-Acetoxy-benzylalkohol
    • AGN-PC-00OFYX
    • CTK2G4694
    • I01-8396
    • m-acetoxybenzyl alcohol
    • SureCN202980
    • 78957-20-7
    • DTXSID80553009
    • SCHEMBL202980
    • PZAMFCCILFWVGS-UHFFFAOYSA-N
    • AKOS006316915
    • Inchi: 1S/C9H10O3/c1-7(11)12-9-4-2-3-8(5-9)6-10/h2-5,10H,6H2,1H3
    • InChI Key: PZAMFCCILFWVGS-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1=CC=CC(CO)=C1

Computed Properties

  • Exact Mass: 166.062994177g/mol
  • Monoisotopic Mass: 166.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • PSA: 46.53000
  • LogP: 1.10420

Benzenemethanol, 3-(acetyloxy)- Related Literature

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